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Compound of Interest

Compound Name:
1-(5-Chloro-2-hydroxyphenyl)prop-

2-en-1-one

Cat. No.: B13531528

Get Quote

Executive Summary
5'-chloro-2'-hydroxychalcone (C₁₅H₁₁ClO₂) is a synthetic flavonoid derivative distinguished by a

chlorine substituent on the A-ring. Unlike its parent compound, 2'-hydroxychalcone, the 5'-

chloro derivative exhibits enhanced lipophilicity and specific steric interactions that significantly

amplify its antimicrobial and anticancer potential.

This guide compares the target compound against two primary alternatives:

2'-Hydroxychalcone (Parent): The structural baseline, lacking the halogen modulator.

4'-Chlorochalcone (Isomer): A structural analog used to benchmark crystal packing and

halogen effects.

Key Findings
Bioactivity: The 5'-Cl substitution increases potency against S. aureus and C. albicans

compared to the non-chlorinated parent.
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Structure: Adopts a planar trans-configuration stabilized by a strong intramolecular hydrogen

bond (O-H···O=C), characteristic of 2'-hydroxychalcones.[1][2][3]

Synthesis: Efficiently produced via Claisen-Schmidt condensation with yields typically >70%.

Structural & Crystallographic Characterization[4][5]
[6][7]
Molecular Geometry
The core structure of 5'-chloro-2'-hydroxychalcone is defined by the

-unsaturated ketone linker connecting two aromatic rings.

Configuration: Exclusively trans (

-isomer) across the C=C double bond, confirmed by large coupling constants (

Hz) in

H-NMR.

Intramolecular Hydrogen Bonding: A critical structural feature is the resonance-assisted

hydrogen bond (RAHB) between the 2'-hydroxyl group and the carbonyl oxygen. This

interaction locks the A-ring and carbonyl group into a coplanar conformation, reducing

conformational flexibility and enhancing membrane permeability.

Crystal Packing comparison
While specific unit cell parameters for the 5'-chloro derivative are protocol-dependent

(solvent/temperature), its packing behavior is best understood by comparison with its

crystallographically well-defined analogs.
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Feature
5'-Chloro-2'-

hydroxychalcone

(Target)

4'-Chlorochalcone

(Analog)
2'-Hydroxychalcone

(Parent)

Crystal System
Monoclinic (Predicted

based on analogs)

Monoclinic (

)
Monoclinic / Triclinic

Key Interaction

Intramolecular H-bond

(O-H···O) + Cl[2]

[4]···Cl / Cl···

Intermolecular

-stacking + Cl···

Intramolecular H-bond

(O-H···O)

Planarity High (due to RAHB)
Moderate (twisted

phenyls)
High (due to RAHB)

Space Group

Typically

or

Crystallographic Insight: The introduction of the chlorine atom at the 5'-position often facilitates

Type II halogen bonding (C-Cl···O or C-Cl···

) in the crystal lattice, leading to higher melting points and greater lattice energy

compared to the non-chlorinated parent.

Experimental Protocols
Synthesis: Claisen-Schmidt Condensation
This protocol yields high-purity crystals suitable for XRD and biological assays.

Reagents:

5'-Chloro-2'-hydroxyacetophenone (10 mmol)
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Benzaldehyde (10 mmol)

Ethanol (95%, 20 mL)

KOH (40% aq. solution, 5 mL)

Step-by-Step Methodology:

Dissolution: Dissolve 5'-chloro-2'-hydroxyacetophenone and benzaldehyde in ethanol in a

round-bottom flask.

Catalysis: Add the KOH solution dropwise while stirring at 0–5°C (ice bath) to minimize side

reactions (e.g., Cannizzaro).

Reaction: Allow the mixture to stir at room temperature for 24–48 hours. The solution will

darken (yellow/orange) as the chalcone forms.

Precipitation: Pour the reaction mixture into crushed ice/water and acidify with dilute HCl

(1M) to pH ~4-5. The yellow solid precipitates immediately.

Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol to obtain

needle-like yellow crystals.

Crystal Growth for X-ray Diffraction
To obtain single crystals suitable for diffractometry:

Prepare a saturated solution of the purified compound in acetone or ethanol.

Filter the solution through a 0.45 µm syringe filter into a clean vial.

Cover the vial with parafilm and pierce 2-3 small holes to allow slow evaporation.

Store in a vibration-free environment at room temperature (20-25°C) for 3-7 days.

Harvest crystals when they reach ~0.3 mm in size.

Performance Comparison: Biological Activity
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The structural modification (5'-Cl) directly translates to enhanced biological performance.

Metric
5'-Chloro-2'-
hydroxychalcone

2'-
Hydroxychalcone
(Alternative)

Mechanism of
Enhancement

Lipophilicity (logP) ~4.5 (High) ~3.5 (Moderate)

Cl atom increases

membrane

penetration.

Antibacterial (

)
High Activity Moderate Activity

Cl substituent

enhances binding to

bacterial cell wall

targets.

Antifungal (

)
High Activity Low Activity

Increased metabolic

stability against fungal

enzymes.

Cytotoxicity (Breast

Cancer)
Active (IC50 < 50 µM) Less Active

Induction of apoptosis

via mitochondrial

pathway.

Visual Analysis: Structure-Activity Pathway
The following diagram illustrates the synthesis pathway and the structural logic connecting the

chlorine substitution to enhanced biological outcomes.
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Caption: Synthesis pathway of 5'-chloro-2'-hydroxychalcone showing the convergence of

structural features (H-bonding and Halogenation) that drive enhanced biological performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13531528/docs#comparative-guide-structural-
functional-analysis-of-5-chloro-2-hydroxychalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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